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Introduction

UniPR505 is a potent antagonist of the EphA2 receptor, a member of the Eph receptor tyrosine
kinase family.[1][2] The EphAZ2 receptor is frequently overexpressed in various cancers and
plays a crucial role in tumor angiogenesis, the formation of new blood vessels that supply
tumors with essential nutrients and oxygen.[2] UniPR505, identified as N-[3a-
(Ethylcarbamoyl)oxy-5p-cholan-24-oyl]-I-B-homo-tryptophan, exerts its anti-angiogenic effects
by inhibiting EphA2 phosphorylation, thereby blocking downstream signaling pathways that
promote neovascularization.[2] With a reported IC50 of 0.95 uM for the EphA2 receptor,
UniPR505 is a valuable tool for investigating the role of EphA2 in angiogenesis and for the
development of novel anti-cancer therapies.[1]

These application notes provide a detailed protocol for utilizing UniPR505 in a standard in vitro
angiogenesis assay, specifically the tube formation assay, to quantify its anti-angiogenic
properties.

Signaling Pathway of UniPR505 Action
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Caption: UniPR505 antagonizes the EphA2 receptor, inhibiting angiogenesis.

Experimental Protocol: In Vitro Tube Formation
Assay

This protocol details the steps to assess the anti-angiogenic potential of UniPR505 using an in
vitro tube formation assay with Human Umbilical Vein Endothelial Cells (HUVECS).

Materials:

e Human Umbilical Vein Endothelial Cells (HUVECS)
o Endothelial Cell Growth Medium (EGM-2)

o Basement Membrane Extract (BME) or Matrigel®
e UniPR505 (stock solution in DMSO)

e Phosphate Buffered Saline (PBS)

e Trypsin-EDTA

e 96-well tissue culture plates

e Calcein AM (for fluorescent staining)
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¢ Inverted microscope with a camera

Experimental Workflow:

(Coat 96-well plate with BME/MatrigeD

Encubate at 37°C for 30-60 min to allow gelatiorD
(Prepare HUVEC suspension)

(Treat HUVECs with UniPR505 or Vehicle ControD

Seed treated HUVECS onto the gelled matrix

Encubate for 4-18 hours at 37°C)

(Stain with Calcein AM and acquire images)

Quantify tube formation (length, junctions)
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Caption: Workflow for the in vitro angiogenesis assay with UniPR505.
Procedure:

o Preparation of BME/Matrigel Coated Plates:

[e]

Thaw the Basement Membrane Extract (BME) or Matrigel® on ice overnight at 4°C.

o

Pre-chill a 96-well plate at -20°C for at least 30 minutes.

[¢]

Using pre-chilled pipette tips, add 50 uL of the thawed BME/Matrigel solution to each well
of the 96-well plate.

[¢]

Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.

o Cell Preparation and Treatment:
o Culture HUVECs in EGM-2 medium until they reach approximately 80% confluency.
o Harvest the cells using Trypsin-EDTA and neutralize with growth medium.

o Centrifuge the cells at 200 x g for 5 minutes and resuspend the pellet in a serum-free or
low-serum medium.

o Perform a cell count and adjust the cell suspension to a final concentration of 1 x 10"5
cells/mL.

o Prepare serial dilutions of UniPR505 in the same medium. A suggested concentration
range is 0.1 uM to 10 puM. Include a vehicle control (DMSO) at the same final
concentration as the highest UniPR505 treatment.

o Incubate the HUVEC suspension with the different concentrations of UniPR505 or vehicle
control for 30 minutes at 37°C.

e Tube Formation Assay:
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o Carefully add 100 pL of the treated HUVEC suspension to each well of the BME/Matrigel
coated plate.

o Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4 to 18 hours. The
optimal incubation time should be determined empirically, but tube formation is typically
observed within this period.

 Visualization and Quantification:

[¢]

After incubation, carefully remove the medium from the wells.

[¢]

For fluorescent visualization, wash the cells once with PBS and then incubate with 2 uM
Calcein AM in PBS for 30 minutes at 37°C.

[¢]

Acquire images of the tube-like structures using an inverted fluorescence microscope.

[e]

Quantify the extent of tube formation by measuring parameters such as total tube length,
number of junctions (nodes), and number of loops using image analysis software (e.g.,
ImageJ with the Angiogenesis Analyzer plugin).

Data Presentation

The quantitative data obtained from the tube formation assay can be summarized in a table for
easy comparison of the effects of different UniPR505 concentrations.
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UniPR505 % Inhibition of
] Total Tube Number of Number of
Concentration . Tube
Length (pm) Junctions Loops .
(uM) Formation
0 (Vehicle
15,234 + 850 125+ 15 85+ 10 0%
Control)
0.1 12,876 £ 720 102 £ 12 688 15.5%
0.5 9,140 £ 510 65+8 415 40.0%
1.0 6,550 £+ 380 385 224 57.0%
5.0 3,047 + 210 15+3 82 80.0%
10.0 1,523 £ 150 5+2 21 90.0%

Data are presented as mean + standard deviation from a representative experiment performed
in triplicate. The percentage of inhibition is calculated relative to the vehicle control.

Conclusion

The provided protocol offers a robust framework for evaluating the anti-angiogenic activity of
the EphA2 antagonist, UniPR505. By quantifying the inhibition of endothelial cell tube
formation, researchers can effectively assess the potency and dose-response of UniPR505.
This assay is a critical step in the preclinical evaluation of UniPR505 as a potential therapeutic
agent for cancer and other diseases characterized by pathological angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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